![molecular formula C23H38O2 B3030218 Methyl 3-Methyl-15-phenylpentadecanoate CAS No. 88336-88-3](/img/structure/B3030218.png)
Methyl 3-Methyl-15-phenylpentadecanoate
Overview
Description
Synthesis Analysis
The synthesis of compounds related to Methyl 3-Methyl-15-phenylpentadecanoate has been explored in various studies. For instance, the synthesis of 3-methyl-15-phenyl-[carboxyl-14C]-pentadecanoic acid was achieved with a good yield in two steps from Na14CN, starting from 14-methyl 1-phenyl-tetradecanol methanesulfonate, indicating a method for incorporating radiolabels into the molecule . Another study described the synthesis of methyl 15-(4-trimethylstannylphenyl)pentadecanoate, a precursor for regiospecific production of radioiodinated pentadecanoic acid, which was synthesized in six steps from 4-bromophenylacetylene . These methods highlight the potential for creating derivatives of this compound for various applications, including medical imaging.
Molecular Structure Analysis
While the specific molecular structure of this compound is not directly discussed, related compounds provide insight into potential structural characteristics. For example, the crystal structure of methyl 2-hydroxyimino-3-phenyl-propionate was determined, showing that it crystallizes in the monoclinic class with specific cell parameters and exhibits intermolecular hydrogen bonds . This information can be useful when considering the molecular interactions and crystalline properties that this compound might exhibit.
Chemical Reactions Analysis
The literature provides examples of chemical reactions involving structurally related compounds. One study reported the stepwise double Diels–Alder cycloadditions of 3-methylene-5-phenylsulfinyl-1-pentene, which could serve as a synthetic equivalent for cross-conjugated trienes . This suggests that this compound may also undergo similar cycloaddition reactions, potentially leading to the formation of complex molecular structures.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from related compounds. For instance, the synthesis of 15-(p-iodophenyl)-6-tellurapentadecanoic acid and its subsequent hydrolysis to produce the title compound was confirmed by 1H NMR and chromatographic analysis . Additionally, the synthesis of 15-(p-iodophenyl)-3(R,S)-methylpentadecanoic acid involved the regiospecific introduction of iodine, with the physical properties of the intermediate and final product described, indicating the potential for prolonged myocardial retention . These studies suggest that this compound may have similar properties that could be exploited in medical imaging or other applications.
Scientific Research Applications
Radioiodinated Analogs for Myocardial Imaging
Studies have developed radioiodinated terminal p-iodophenyl-substituted alpha- and beta-methyl-branched fatty acids, such as 14-(p-iodophenyl)-2(RS)-methyltetradecanoic acid and 15-(p-iodophenyl)-3(RS)-methylpentadecanoic acid. These compounds are of interest for myocardial imaging due to their expected pronounced uptake and prolonged myocardial retention, which may result from the inhibition of fatty acid metabolism. Tissue distribution studies in rats have shown significant heart uptake and retention, suggesting potential applications in myocardial imaging to assess heart function and disease (Goodman, Kirsch, & Knapp, 1984).
Substituent Effects on Physiological Behavior
Research on substituent effects on the physiological behavior of various radioiodinated phenylpentadecanoic acids, including both 15-phenylpentadecanoic acid (PPA) and beta-methyl-15-phenylpentadecanoic acid (MePPA), has been conducted. These studies have aimed to understand how modifications affect the distribution and metabolism of these compounds in the body, with implications for their use in medical diagnostics, particularly in imaging heart function and metabolism (Machulia, Kartje, Vyska, Mehdorn, & Knust, 1985).
Synthesis and Labeling for Tracer Studies
The synthesis of carbon-14 labeled beta-Methyl-15-phenyl-pentadecanoic acid demonstrates the feasibility of producing radiolabeled compounds for tracer studies in biological systems. These studies provide a foundation for further research into the metabolism of methylated fatty acids and their potential applications in diagnosing and monitoring cardiac and metabolic diseases (Humbert, Luu-Duc, Bars, Vidal, & Apparu, 1988).
Metabolism and Kinetic Studies
Investigations into the metabolism and kinetics of beta-methyl-(1-14C) heptadecanoic acid and 15-p-(131I)-iodophenyl-beta-methylpentadecanoic acid in both normotensive and hypertensive rats have provided insights into the myocardial distribution of these compounds. Such studies are crucial for understanding how alterations in fatty acid metabolism might reflect or influence cardiac health, potentially guiding the development of new diagnostic or therapeutic strategies for cardiovascular diseases (Yamamoto, Som, Brill, Yonekura, Srivastava, Meinken, Iwai, Goodman, Knapp, & Elmaleh, 1986).
properties
IUPAC Name |
methyl 3-methyl-15-phenylpentadecanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H38O2/c1-21(20-23(24)25-2)16-12-9-7-5-3-4-6-8-10-13-17-22-18-14-11-15-19-22/h11,14-15,18-19,21H,3-10,12-13,16-17,20H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPSAJPNKLSJSSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCCCCCCCCCCC1=CC=CC=C1)CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H38O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70524526 | |
Record name | Methyl 3-methyl-15-phenylpentadecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70524526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116754-85-9 | |
Record name | Methyl 3-methyl-15-phenylpentadecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70524526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.